Cas no 4094-00-2 (N-methyl-5-nitropyrimidine-4,6-diamine)

• Product Name: N-methyl-5-nitropyrimidine-4,6-diamine
• CAS No: 4094-00-2
• MF: C₅H₇N₅O₂
• MW: 169.141379594803
• CID: 926406
• PubChem ID: 344376
• Update Time: 2025-05-27

N-methyl-5-nitropyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-5-nitropyrimidine-4,6-diamine
• 4-N-methyl-5-nitropyrimidine-4,6-diamine
• 4-Amino-5-nitro-6-methylaminopyrimidin
• 4-Amino-6-methylamino-5-nitropyrimidin
• 5-Nitro-4-amino-6-methylamino-pyrimidin
• AC1L80EZ
• N4-Methyl-5-nitro-pyrimidin-4,6-diyldiamin
• N4-methyl-5-nitro-pyrimidine-4,6-diyldiamine
• N-methyl-5-nitro-pyrimidine-4,6-diamine
• NSC401240
• Oprea1_287733
• N4-methyl-5-nitropyrimidine-4,6-diamine
• AKOS002883955
• CS-0045633
• DTXSID50322441
• NSC-401240
• SCHEMBL12832961
• 4094-00-2
• N~4~-Methyl-5-nitropyrimidine-4,6-diamine

• Inchi： 1S/C5H7N5O2/c1-7-5-3(10(11)12)4(6)8-2-9-5/h2H,1H3,(H3,6,7,8,9)
• InChI Key： GEMCWVNKCZNIML-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(N)N=CN=C1NC)=O

Computed Properties

• Exact Mass: 169.06011
• Monoisotopic Mass: 169.05997448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 106.97

Additional information on N-methyl-5-nitropyrimidine-4,6-diamine

Comprehensive Overview of N-methyl-5-nitropyrimidine-4,6-diamine (CAS No. 4094-00-2): Properties, Applications, and Research Insights

N-methyl-5-nitropyrimidine-4,6-diamine (CAS 4094-00-2) is a specialized heterocyclic compound with a pyrimidine backbone, widely recognized for its role in pharmaceutical intermediates and organic synthesis. This compound features a nitro group and methylamine substitution, which contribute to its unique reactivity and utility in drug discovery and material science. Researchers and industries are increasingly exploring its potential due to its structural versatility and compatibility with modern green chemistry principles.

In recent years, the demand for high-purity N-methyl-5-nitropyrimidine-4,6-diamine has surged, driven by its applications in bioconjugation and small-molecule probes. A growing trend in AI-driven drug design has further highlighted its significance, as computational models prioritize nitrogen-rich scaffolds for targeted therapeutics. Notably, forums and academic discussions frequently address questions like "How does 4094-00-2 interact with enzyme active sites?" or "What are the synthetic routes for N-methyl-5-nitropyrimidine derivatives?", reflecting its relevance in cutting-edge research.

The compound's physicochemical properties, including solubility in polar solvents and thermal stability, make it suitable for high-throughput screening (HTS) workflows. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for GMP-compliant production. Environmental considerations also play a role; studies focus on optimizing catalytic reduction methods to minimize waste during its synthesis, aligning with sustainable chemistry goals.

From a commercial perspective, CAS 4094-00-2 is often categorized under fine chemicals, with suppliers emphasizing batch-to-batch consistency and regulatory documentation. Its pricing dynamics are influenced by raw material availability (e.g., nitropyrimidine precursors) and regional supply chain factors. Patent analyses reveal its inclusion in formulations for photoresist materials and agrochemical additives, showcasing cross-industry applicability.

Future research directions may explore N-methyl-5-nitropyrimidine-4,6-diamine's potential in bioorthogonal chemistry or as a linker for antibody-drug conjugates (ADCs). Collaborative efforts between academia and industry aim to address challenges like selective functionalization and scalable synthesis, ensuring its continued relevance in precision medicine and advanced materials development.